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Compound of Interest

Compound Name: CPI-0610 carboxylic acid

Cat. No.: B8540103 Get Quote

Essential Safety and Handling Guide for CPI-
0610 Carboxylic Acid
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling CPI-0610 carboxylic acid in a laboratory setting. The following

information is designed to supplement, not replace, your institution's specific safety protocols

and the product's Safety Data Sheet (SDS).

I. Core Safety Information and Data Presentation
While the Safety Data Sheet (SDS) for CPI-0610 carboxylic acid indicates that the substance

is not classified as hazardous according to the Globally Harmonized System (GHS), it is

prudent to handle it with the care afforded to all laboratory chemicals. The fundamental

principle is to minimize all chemical exposures.
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Property Value Source

Molecular Formula C₂₀H₁₅ClN₂O₃ ChemBK[1]

Molecular Weight 366.8 g/mol ChemBK, TargetMol[1][2]

Appearance Solid powder
General laboratory chemical

information

Solubility

Insoluble in water; Soluble in

DMSO (70-73 mg/mL) and

Ethanol (12 mg/mL)

AbMole BioScience, AdooQ

BioScience, Selleck

Chemicals[3][4][5]

Predicted Density 1.41 ± 0.1 g/cm³ ChemBK[1]

Predicted Boiling Point 593.5 ± 50.0 °C ChemBK[1]

Predicted pKa 4.19 ± 0.10 ChemBK[1]

Storage
Powder: -20°C for 3 years. In

solvent: -80°C for 1 year.
TargetMol[2]
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Protection Type Recommended Equipment Justification

Eye and Face Protection

Safety glasses with side

shields or chemical splash

goggles.

Protects against accidental

splashes or generation of dust.

Skin and Body Protection
Standard laboratory coat.

Nitrile gloves.

A lab coat protects from spills.

[6] Although the SDS for CPI-

0610 carboxylic acid does not

provide a specific glove

recommendation due to a lack

of testing, nitrile gloves are a

preferred choice for general

laboratory use with non-

hazardous chemicals and for

incidental contact.[2][7] They

offer good resistance to a

variety of chemicals and are a

good alternative for those with

latex allergies.[7]

Respiratory Protection

Generally not required for

small quantities handled with

adequate ventilation.

The SDS for CPI-0610

carboxylic acid states that

breathing equipment is not

required. However, if handling

large quantities or if dust

generation is likely, work

should be conducted in a fume

hood or ventilated enclosure.

II. Experimental Protocols: Safe Handling
Procedures
Adherence to a strict operational workflow is crucial for minimizing exposure and ensuring a

safe laboratory environment.

Step 1: Pre-Handling Preparation
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Hazard Assessment: Before any new procedure, conduct a risk assessment, even with non-

hazardous materials.

Gather Materials: Ensure all necessary equipment, including PPE, spill cleanup materials,

and waste containers, are readily accessible.

Designated Area: If possible, designate a specific area for handling CPI-0610 carboxylic
acid to contain any potential contamination.

Step 2: Donning Personal Protective Equipment (PPE)

Hand Hygiene: Wash hands thoroughly before and after handling the chemical.

Lab Coat: Put on a clean, buttoned laboratory coat.

Eye Protection: Wear safety glasses with side shields or chemical splash goggles.

Gloves: Don nitrile gloves, ensuring they are free of rips or tears. Check for proper fit.

Step 3: Handling CPI-0610 Carboxylic Acid

Ventilation: Handle the solid powder in a well-ventilated area. For procedures that may

generate dust, use a chemical fume hood or a ventilated balance enclosure.

Weighing: When weighing, use a weigh boat to prevent spillage.

Solution Preparation: If preparing a solution, add the solid to the solvent slowly to avoid

splashing. As CPI-0610 carboxylic acid is soluble in DMSO, be aware of the handling

requirements for DMSO as well.

Avoid Contact: Do not allow the chemical to come into contact with skin, eyes, or clothing.

Step 4: Post-Handling Procedures

Decontamination: Clean the work area with an appropriate solvent and wipe it down.

Waste Disposal: Dispose of all waste, including contaminated PPE, in a designated and

properly labeled waste container.
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Doffing PPE: Remove PPE in the correct order to avoid cross-contamination (gloves first,

then goggles, then lab coat).

Hand Hygiene: Wash hands thoroughly after removing PPE.

III. Emergency Response and Disposal Plans
Emergency Procedures for Accidental Exposure or Spill

Skin Contact: Although generally not an irritant, wash the affected area immediately with

soap and plenty of water for at least 15 minutes. Remove contaminated clothing.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally. Seek medical attention if irritation persists.

Inhalation: Move the affected person to fresh air. If they experience difficulty breathing, seek

immediate medical attention.

Ingestion: Do not induce vomiting. If the person is conscious, rinse their mouth with water

and have them drink one or two glasses of water. Seek immediate medical attention.

Minor Spill (Solid):

Alert personnel in the immediate area.

Wear appropriate PPE (lab coat, goggles, and nitrile gloves).

Gently sweep or vacuum the spilled solid, avoiding dust generation.

Place the collected material into a sealed, labeled container for hazardous waste disposal.

Clean the spill area with a suitable solvent and then with soap and water.

Major Spill:

Evacuate the area and alert others.
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Contact your institution's Environmental Health and Safety (EHS) department or

emergency response team.

Prevent entry into the affected area.

Disposal Plan

Waste Segregation: Collect all waste contaminated with CPI-0610 carboxylic acid, including

used gloves, weigh boats, and paper towels, in a dedicated, clearly labeled hazardous waste

container.[5]

Container Management: Keep the waste container closed except when adding waste.[3]

Store it in a designated satellite accumulation area.

Disposal Protocol: While CPI-0610 carboxylic acid is not classified as hazardous, it is best

practice to dispose of it as chemical waste through your institution's EHS office. Do not

dispose of it in the regular trash or down the drain.[5] Your EHS office will arrange for

collection and proper disposal by a licensed hazardous waste contractor.

IV. Mandatory Visualizations
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Caption: PPE Selection and Use Workflow for CPI-0610 Carboxylic Acid.
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Emergency Response for Accidental Exposure
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Caption: Emergency Response Workflow for Accidental Exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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